![molecular formula C28H20BrClN2O4 B12024617 4-Bromo-2-(2-(2-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate CAS No. 769152-05-8](/img/structure/B12024617.png)
4-Bromo-2-(2-(2-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Bromo-2-(2-(2-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate is a complex organic compound with the molecular formula C28H20BrClN2O4 and a molecular weight of 563.84 g/mol . This compound is known for its unique structure, which includes bromine, chlorine, and benzoyl groups, making it a subject of interest in various fields of scientific research.
Preparation Methods
The synthesis of 4-Bromo-2-(2-(2-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate involves multiple steps, typically starting with the preparation of intermediate compounds. One common synthetic route includes the following steps:
Chlorobenzylation: The attachment of a 4-chlorobenzyl group to the intermediate compound.
Benzoylation: The addition of a benzoyl group to form the final product.
Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity
Chemical Reactions Analysis
4-Bromo-2-(2-(2-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate undergoes various chemical reactions, including:
Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Reduction reactions may involve reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.
Scientific Research Applications
4-Bromo-2-(2-(2-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.
Medicine: Research into its potential therapeutic effects is ongoing, particularly in the development of new drugs.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 4-Bromo-2-(2-(2-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate involves its interaction with specific molecular targets. The compound’s bromine and chlorine atoms can participate in halogen bonding, while the benzoyl groups can engage in π-π interactions with aromatic systems. These interactions can affect various biochemical pathways, although detailed studies on the exact mechanisms are limited .
Comparison with Similar Compounds
Similar compounds to 4-Bromo-2-(2-(2-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl benzoate include:
4-Bromo-2-(2-(4-((4-chlorobenzyl)oxy)benzoyl)carbohydrazonoyl)phenyl 4-methylbenzoate: This compound has a similar structure but includes a methyl group on the benzoate moiety.
4-(5-Bromo-2-chlorobenzyl)phenyl ethyl ether: This compound features a similar bromine and chlorine substitution pattern but differs in the ether linkage.
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties.
Properties
CAS No. |
769152-05-8 |
---|---|
Molecular Formula |
C28H20BrClN2O4 |
Molecular Weight |
563.8 g/mol |
IUPAC Name |
[4-bromo-2-[(E)-[[2-[(4-chlorophenyl)methoxy]benzoyl]hydrazinylidene]methyl]phenyl] benzoate |
InChI |
InChI=1S/C28H20BrClN2O4/c29-22-12-15-25(36-28(34)20-6-2-1-3-7-20)21(16-22)17-31-32-27(33)24-8-4-5-9-26(24)35-18-19-10-13-23(30)14-11-19/h1-17H,18H2,(H,32,33)/b31-17+ |
InChI Key |
SQDLIKKWJIZLSG-KBVAKVRCSA-N |
Isomeric SMILES |
C1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)/C=N/NC(=O)C3=CC=CC=C3OCC4=CC=C(C=C4)Cl |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OC2=C(C=C(C=C2)Br)C=NNC(=O)C3=CC=CC=C3OCC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.